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Compound of Interest

Compound Name: Cuniloside B
CAS No.: 1187303-40-7
Cat. No.: B1152034
Get Quote
& J

Executive Summary & Physicochemical Profile

Cuniloside B is a non-volatile monoterpene diglycoside ester primarily localized within the
secretory cavities of Eucalyptus species (e.g., E. froggattii, E. polybractea) and Cunila spicata.
Chemically, it is defined as 1,6-di-O-((R)-oleuropeyl)-

-D-glucopyranose.

Unlike simple terpene glycosides, Cuniloside B functions as a "sequestrated” metabolite, co-
occurring with volatile essential oils but remaining chemically distinct due to its high polarity and
molecular weight. Its identification relies heavily on distinguishing the two oleuropeic acid ester
moieties attached to the glucose core.

Physicochemical Constants
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Property Data

(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-((((R)-4-(2-
hydroxypropan-2-yl)cyclohex-1-ene-1-

IUPAC Name carbonyl)oxy)methyl)tetrahydro-2H-pyran-2-yl
(R)-4-(2-hydroxypropan-2-yl)cyclohex-1-ene-1-
carboxylate

Molecular Formula

Molecular Weight 512.59 g/mol

Solubility Methanol, Ethanol, DMSO; poorly soluble in

UV Absorption

~218 nm (conjugated ester system)

Mass Spectrometry (HR-MS) Analysis[2][3]

Mass spectrometry provides the first tier of structural confirmation, establishing the molecular
formula and revealing the presence of the oleuropeyl subunits.

Experimental Protocol: ESI-MS

e Instrument: Q-TOF or Orbitrap MS.
« lonization: Electrospray lonization (ESI), Positive Mode.
e Solvent: MeOH:

(2:1) with 0.1% Formic Acid.

Fragmentation Logic & Interpretation

The fragmentation pattern of Cuniloside B is characteristic of ester-linked glycosides. The
molecule cleaves at the ester bonds, sequentially losing the oleuropeic acid moieties.
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lon Species m/z (Calc) Interpretation

Sodium adduct of the intact
[M + Na]* 535.2514 parent molecule. Primary

diagnostic peak.

Protonated molecular ion

[M + H]* 513.2694 (often lower intensity than Na
adduct).
Loss of one oleuropeyl grou
[M - Oleuropeyl]* ~345 peylgroup
(cleavage at C1 or C6 ester).
Oleuropeic acid acylium ion
Fragment lon ~169 (characteristic of the terpene

moiety).

Analyst Note: The presence of the m/z 535 peak confirms the diester nature. A mono-ester

would appear at significantly lower mass (~367 m/z).

NMR Spectroscopy: The Structural Core

Nuclear Magnetic Resonance (NMR) is the definitive method for establishing the connectivity of
the two oleuropeyl groups to the C-1 and C-6 positions of the glucose unit.

Experimental Parameters

e Solvent:

(Methanol-d4) is preferred to prevent hydroxyl proton exchange broadening and ensure
solubility.

e Frequency: 500 MHz or higher (essential to resolve the overlapping glucose ring protons).
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e Temperature: 298 K.

Diagnostic 1H NMR Signals

The spectrum is dominated by three distinct regions: the olefinic protons of the terpene
(downfield), the glucose scaffold (mid-field), and the aliphatic terpene signals (upfield).
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Structural

Position Multiplicity

(ppm) (Hz) Assignment

Vinylic protons of
the two
Oleuropeyl H-2'/ cyclohexene
6.95 - 6.98 m - ] ] )
H-2" rings. Diagnostic
for oleuropeic
acid.

Anomeric proton.
Shifted downfield
(>1 ppm) relative
to free glucose
due to C-1
Glucose H-1 5.61 d 8.0 e
esterification.

Large
indicates

-linkage.

C-6 Methylene.
Shifted downfield
due to C-6

esterification.

Glucose H-6a/6b  4.45/4.25 dd 12.0, 2.0

Glucose ring
Glucose H-2 to

s 3.40 - 3.60 m - protons (overlap

region).

Methine proton
Oleuropeyl H-4' 2.60 m - adjacent to the

isopropy! group.

Gem-dimethyl
Isopropyl 118 groups on the
. s -
Methyls terpene side

chains.
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13C NMR & DEPT Data

The Carbon-13 spectrum confirms the symmetry of the two terpene units and the asymmetry of
the glucose core.

Carbon Type Assignment
P (ppm) g
Ester carbonyls (C-7', C-7").
Distinct peaks indicate non-
Carbonyls 166.5, 167.1 . _
equivalent environments (C1
vs C6).
Olefinic CH 138.5 C-2 of cyclohexene rings.
Quaternary C 130.2 C-1 of cyclohexene rings.
C-1 of Glucose. Typical for
Anomeric C 95.8
-ester linkage.
C-6 Methylene. Deshielded (vs
Glucose C-6 64.5 ~61 ppm in free glucose)
confirming esterification.
Oxygenated quaternary carbon
Isopropyl C 72.5 Y a Y

of the isopropyl group.

Structural Logic & Elucidation Workflow

The determination of Cuniloside B requires correlating the protons to their specific carbons
and establishing the ester linkages.

Connectivity Logic (HMBC)

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is the "smoking gun” for the
structure.

o Linkage 1 (Anomeric): A strong correlation is observed between Glucose H-1 (
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5.61) and the Ester Carbonyl (
166.5). This proves the first oleuropeyl group is at C-1.

e Linkage 2 (Primary Alcohol): Correlations between Glucose H-6a/6b (
4.45/4.25) and the second Ester Carbony! (

167.1) prove the second group is at C-6.

Visualization of Signaling Pathways (DOT)

The following diagram illustrates the logical flow from isolation to structural confirmation,
highlighting the key correlations.
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Crude Extract

(Eucalyptus/Cunila)

MeOH/H20

HPLC Purification
(C18 Column)

Purified Cuniloside B
(Amorphous Solid)

Spectroscopig

1D NMR (1H, 13C)
Identify Functional Groups

Select Pulse Seq

2D NMR (HMBC) HR-ESI-MS
Establish Connectivity [M+Na]+ = 535.25

H1->C=0 & H6->C=0

) Confirms MW & Diester
Correlations

Final Structure:
1,6-di-O-oleuropeyl-glc

Click to download full resolution via product page

Caption: Workflow for the isolation and spectroscopic validation of Cuniloside B, emphasizing
the critical HMBC correlations.

Experimental Protocols
Extraction & Isolation

To ensure reproducibility, follow this established extraction pathway:
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e Plant Material: Freeze-dried leaves of Eucalyptus polybractea or Cunila spicata.

o Extraction: Extract with Dichloromethane (DCM) first to remove lipophilic waxes/volatiles.
Discard DCM. Extract residue with Methanol.

» Fractionation: Evaporate Methanol. Resuspend in water. Partition against Ethyl Acetate.
Cuniloside B partitions into the Ethyl Acetate fraction.

e Purification (HPLC):
o Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5um).
o Mobile Phase: Gradient of Water (A) and Acetonitrile (B). 0-100% B over 40 mins.

o Detection: UV at 210 nm or ELSD. Cuniloside B elutes after simple glycosides but before
aglycones.

NMR Acquisition Setup

o Sample Prep: Dissolve 5-10 mg of purified compound in 0.6 mL

e Pulse Sequence (HMBC): Optimize for long-range couplings (

)

e Processing: Apply zero-filling to 2x data points and exponential multiplication (LB = 0.3 Hz)
for 1H to resolve multiplets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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